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Compound of Interest

Compound Name:
2-(Cyclopropylmethyl)pyrimidin-5-

amine

CAS No.: 1514480-20-6

Cat. No.: B1380660

Get Quote

Executive Summary & Core Directive
Product Identity: 2-(Cyclopropylmethyl)pyrimidin-5-amine (CAS: 1509615-52-4)

Classification: Privileged Scaffold / Kinase Inhibitor Fragment Primary Application: Critical

intermediate for VEGFR, JAK, and Bcr-Abl inhibitors; Fragment-Based Drug Discovery (FBDD)

probe.[1]

The "Activity" Paradox: Unlike fully elaborated drugs (e.g., Imatinib), this compound is a

chemical building block. Its "activity" must be verified in two distinct contexts:

Synthetic Activity: The nucleophilic efficiency of the C5-amine in cross-coupling reactions

(Buchwald-Hartwig/SNAr).

Biological Activity: Its intrinsic affinity as a "hinge-binding" fragment in kinase screens

(typically low potency, high ligand efficiency).
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This guide provides an autonomous, non-templated protocol to verify both the chemical

integrity and functional utility of this specific scaffold, comparing it against standard alternatives

like 2-Methylpyrimidin-5-amine and 2-Cyclopropylpyrimidin-5-amine.[1]

Chemical Verification: Identity & Purity Protocols
Objective: Ensure the reagent is chemically authentic and free of synthesis byproducts (e.g.,

regioisomers, unreduced nitro precursors).

A. Structural Validation (NMR & LCMS)
The cyclopropylmethyl group introduces specific spectral signatures that distinguish it from

isopropyl or straight-chain analogs.

Standardized 1H NMR Protocol (DMSO-d6, 400 MHz):

Diagnostic Signals:

Pyrimidine Ring: Two singlets (or meta-coupled doublets) around δ 8.0–8.2 ppm (H4/H6).

The symmetry of the pyrimidine ring is a key purity indicator.

Amine (-NH2): Broad singlet at δ 5.0–5.5 ppm (exchangeable with D2O).

Cyclopropylmethyl Linker:

-CH2- doublet at δ 2.5–2.6 ppm.[1]

Cyclopropyl Methine (-CH-) multiplet at δ 1.0–1.2 ppm.[1]

Cyclopropyl Methylene (-CH2-) multiplets at δ 0.2–0.6 ppm (distinctive high-field

signals).[1]

LCMS Purity Criteria:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

Gradient: 5% to 95% ACN in Water (0.1% Formic Acid).

Target Mass: [M+H]+ = 150.2 g/mol .
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Acceptance Threshold: >98% area under the curve (AUC) at 254 nm.

B. Functional Reactivity Assay (Synthetic "Activity")
To verify the "activity" of the amine group for library synthesis, perform a standardized

Buchwald-Hartwig Coupling stress test.

Protocol:

Reactants: 1.0 eq 2-(Cyclopropylmethyl)pyrimidin-5-amine + 1.0 eq 4-Bromotoluene.[1]

Catalyst: 5 mol% Pd2(dba)3 / Xantphos.

Base/Solvent: Cs2CO3 / Dioxane at 100°C for 2 hours.

Readout: Monitor conversion via HPLC.

Pass: >90% conversion to product.[2]

Fail: <50% conversion (indicates amine oxidation or salt formation).

Biological Verification: Fragment Profiling
Objective: Assess the compound's intrinsic binding affinity as a fragment. This is critical for

FBDD campaigns to confirm the scaffold binds the ATP hinge region.

A. Kinase Hinge-Binding Screen
The 5-aminopyrimidine motif is a classic "hinge binder" (mimicking Adenine).[1]

Parameter Experimental Condition

Target Panel VEGFR2 (KDR), JAK2, c-Src

Concentration Single-point screen at 50 µM and 100 µM

Assay Format FRET or ADP-Glo (ATP Km apparent)

Positive Control Staurosporine (Full inhibitor)

Negative Control DMSO (Vehicle)
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Interpretation of Results:

< 20% Inhibition @ 50 µM: Non-binder (Inactive fragment).

20–50% Inhibition @ 50 µM: Weak binder (Valid fragment hit).

> 50% Inhibition @ 50 µM: Potent binder (Likely promiscuous aggregator or highly efficient

scaffold).

B. Visualizing the Mechanism
The following diagram illustrates the workflow to verify the compound from a chemical reagent

to a biological hit.

Verification Metrics

Raw Reagent
(CAS: 1509615-52-4)

Step 1: Chemical QC
(NMR/LCMS)

 Purity Check Step 2: Functional Reactivity
(Buchwald Coupling)

 If >98% Pure Step 3: Fragment Screen
(VEGFR2/JAK2 Assay)

 If Reactive
Verification Outcome

 % Inhibition Data

Click to download full resolution via product page

Caption: Step-by-step verification workflow ensuring chemical purity precedes biological

fragment validation.

Comparative Guide: Performance vs. Alternatives
This section objectively compares 2-(Cyclopropylmethyl)pyrimidin-5-amine against its

closest structural analogs to justify its selection in drug design.[1]

A. Comparative Data Table
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Feature
2-

(Cyclopropylmethyl)

pyrimidin-5-amine

2-Methylpyrimidin-5-

amine

2-

Cyclopropylpyrimidin

-5-amine

CAS 1509615-52-4 39889-94-6 1152519-69-1

Lipophilicity (cLogP) ~1.2 (Moderate) ~0.2 (Low) ~0.9 (Moderate)

Metabolic Stability
High (Cyclopropyl

blocks oxidation)

Low (Benzylic-like

oxidation)
High (Rigid)

Solubility Moderate High Moderate

Steric Profile
Flexible Linker

(Rotatable -CH2-)
Compact

Rigid (Direct

attachment)

Fragment Potency
Moderate (Better

hydrophobic fit)

Low (Too polar for

deep pockets)
High (Rigid vector)

B. Selection Logic (Causality)
Why choose the Cyclopropylmethyl analog?

Metabolic Blocking: The cyclopropyl group acts as a bioisostere for an isopropyl or propyl

group but prevents CYP450-mediated hydroxylation due to the high bond dissociation

energy of the cyclopropyl C-H bonds [1].

Conformational Sampling: Unlike the directly attached 2-cyclopropyl analog (rigid), the

methylene linker allows the cyclopropyl group to rotate and find optimal hydrophobic

interactions within the kinase back-pocket [2].

Experimental Protocols (Self-Validating Systems)
Protocol 1: "Activity" Verification via Amide Coupling
Use this to prove the reagent is active for library synthesis.

Setup: Dissolve 0.2 mmol of 2-(Cyclopropylmethyl)pyrimidin-5-amine in 2 mL DCM.

Activation: Add 0.22 mmol Benzoyl Chloride + 0.5 mmol TEA.
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Observation: Immediate precipitation of TEA·HCl indicates reaction initiation.

Validation: TLC (50% EtOAc/Hexane) should show disappearance of the polar amine spot

(Rf ~0.2) and appearance of the amide (Rf ~0.6) within 30 minutes.

Why this works: The N5-amine is electron-rich; failure to react rapidly indicates salt

contamination (e.g., HCl salt) or degradation.[1]

Protocol 2: Solubility & Stability Check
DMSO Solubility: Prepare a 100 mM stock. It should dissolve clearly without sonication.

Cloudiness suggests inorganic salts.

Freeze-Thaw Stability: Subject the 10 mM DMSO stock to 3 freeze-thaw cycles (-20°C to

RT). Analyze via LCMS. Degradation >2% indicates instability (unlikely for this scaffold, but

critical to verify).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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